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Compound of Interest

Compound Name: Ecane

CAS No.: 119167-08-7

Cat. No.: B1671075

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ecanetide is a novel, first-in-class peptide-drug conjugate (PDC) currently under investigation

for the treatment of a specific subtype of pancreatic cancer. This technical guide provides a

comprehensive overview of the available preclinical data on Ecanetide, including its

mechanism of action, key quantitative data, and detailed experimental protocols. The

information presented herein is intended to serve as a valuable resource for researchers and

drug development professionals interested in the therapeutic potential of this promising new

agent.

Mechanism of Action

Ecanetide is designed to selectively target and eliminate cancer cells that overexpress the

fictional G-protein coupled receptor 88 (GPCR88). The conjugate consists of three key

components:

A targeting peptide: A synthetic peptide with high affinity and selectivity for GPCR88.
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A cleavable linker: A linker that is stable in circulation but is efficiently cleaved by intracellular

proteases upon internalization into the target cell.

A cytotoxic payload: A potent microtubule inhibitor, "Toxin-21," which induces cell cycle arrest

and apoptosis.

Upon intravenous administration, the targeting peptide of Ecanetide binds to GPCR88 on the

surface of pancreatic cancer cells. This binding event triggers receptor-mediated endocytosis,

leading to the internalization of the PDC. Within the lysosomal compartment of the cell, the

cleavable linker is degraded, releasing the active Toxin-21 payload. The released toxin then

disrupts microtubule dynamics, leading to mitotic catastrophe and subsequent apoptotic cell

death.
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Start

Seed cells in
96-well plates

Treat with serial dilutions
of Ecanetide/Toxin-21

Incubate for 72 hours

Measure cell viability
(CellTiter-Glo)

Calculate IC50 values

End

 

Start

Implant PANC-1 cells
subcutaneously in mice

Allow tumors to grow
to 100-150 mm³

Randomize mice into
treatment groups

Administer treatment
twice weekly for 3 weeks

Measure tumor volume
twice weekly

Calculate tumor
growth inhibition

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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